Intended Use of Products:
BenchChem's entire product catalog is exclusively meant for laboratory and research purposes. They are not intended for therapeutic, diagnostic, or veterinary applications and must not be used directly on humans, animals, or livestock. This includes but is not limited to using our products as additives for food, dietary supplements, feedstuffs, drugs, or cosmetics.
Quotation and Validity Period:
All prices displayed on our website and quotes are denominated in US dollars. Any quotation furnished by BenchChem shall remain valid for a period of 30 days from the date of issuance, unless otherwise specified by our sales representative. Kindly note that the lead time, if applicable, is subject to final confirmation upon receipt of the order request, owing to the dynamic nature of the availability of raw materials and other unforeseeable variables.
Order Placement and Payment Terms:
To place an order, customers must submit an official order request. New customers without established credit generally require payment in advance (prepayment). Customers with established credit can place an order with NET 30 as payment terms. Non-profit organizations, such as universities and research institutes, are welcome to place orders using an official purchase order issued by their organizations.
Methods of Payment:
We accept payment via bank transfer and credit card. For instructions on how to make these payments, please refer to the separate flyer for order placement or contact us at firstname.lastname@example.org. Please note that a processing fee of 2% - 3.5% will be added to all credit card transactions. Payment by check is less preferred and is only allowed for orders with NET terms after invoicing.
Please be advised that all customer orders shall only be deemed final and binding upon receipt of an order confirmation from BenchChem via email, which shall be sent within three (3) business days from the date of the order request. The order confirmation shall include an estimated shipping date.
Handling Time and Shipping:
Due to the high volume of order requests, the current laboratory/warehouse handling time for in-stock products is 5 -10 business days. This is the lead time for shipping after you receive the Order Confirmation email from us. All orders will be shipped from our facilities in the US via FedEx unless otherwise specified. We are also able to accommodate requests to use the customer's FedEx account for shipping and waive the shipping charge. Deliveries are always performed in accordance with the Ex Works.
Tariffs & Duties, and Other Costs:
The customer shall bear all costs and expenses related to transportation, shipping, storage, handling, demurrage, and similar items, as well as any taxes and charges associated therewith. Any increase in such charges that occurs after the date of Order Confirmation shall be the sole responsibility of the customer. For all international orders outside of the United States, the customer shall be liable for any tariffs, duties, and taxes incurred during the customs clearance process.
Warranty and Compliance:
BenchChem warrants that on the date of delivery, the goods comply with the technical specifications stated in the order confirmation and the analysis certificate issued by BenchChem. Any deviation from the specifications outlined in the order confirmation or analysis certificate must be communicated to us within 30 (thirty) days of delivery. BenchChem and Innovation Sciences Inc. shall not be held liable for any damages or losses resulting from a non-compliant use of the goods with any contractual specifications stated in the order confirmation.
Limitation of Liability:
BenchChem and Innovation Sciences Inc. hereby disclaim any liability for indirect, incidental, special, or consequential damages, including but not limited to loss of profits, revenue, or data, or cost of procurement of substitute goods or services, arising out of or in connection with the use or inability to use our products or services. Our aggregate liability for any and all claims arising out of or in connection with the use or inability to use our products or services shall not exceed the total amount paid by the customer for such products or services.
Governing Law and Jurisdiction:
These Terms and Conditions shall be subject to the laws of the State of California and shall be construed in accordance with them. Any dispute arising out of or relating to these Terms and Conditions shall be resolved exclusively in the state or federal courts located in Pasadena, California.